3-(Cyclohexyloxy)-5-hydroxybenzamide

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 3-cyclohexyloxy-5-hydroxybenzamide
• InChI: InChI=1S/C13H17NO3/c14-13(16)9-6-10(15)8-12(7-9)17-11-4-2-1-3-5-11/h6-8,11,15H,1-5H2,(H2,14,16)
• InChI Key: HKWHXYLFZJIYLY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=CC(=C2)O)C(=O)N

Description

3-(Cyclohexyloxy)-5-hydroxybenzamide is a benzamide derivative featuring a cyclohexyloxy substituent at the 3-position and a hydroxyl group at the 5-position of the benzene ring. Benzamide derivatives are often explored for pharmaceutical applications due to their versatility in hydrogen bonding and molecular interactions, which can influence solubility, bioavailability, and receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-5-hydroxybenzamide typically involves the following steps:

Formation of the Cyclohexyloxy Group: The cyclohexyloxy group can be introduced through the reaction of cyclohexanol with a suitable halogenated benzene derivative under basic conditions.

Hydroxylation: The hydroxyl group at the 5-position can be introduced via electrophilic aromatic substitution using a hydroxylating agent such as phenol.

Amidation: The final step involves the conversion of the carboxylic acid derivative to the benzamide using an amine source like ammonia or an amine derivative under dehydrating conditions.

Industrial Production Methods

Industrial production of 3-(Cyclohexyloxy)-5-hydroxybenzamide may involve optimized versions of the above synthetic routes, often employing continuous flow reactors to enhance yield and purity. Catalysts and solvents are selected to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-5-hydroxybenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The benzamide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitric acid for nitration, halogens for halogenation.

Major Products

Oxidation: Formation of 3-(Cyclohexyloxy)-5-ketobenzamide or 3-(Cyclohexyloxy)-5-carboxybenzamide.

Reduction: Formation of 3-(Cyclohexyloxy)-5-hydroxybenzylamine.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

3-(Cyclohexyloxy)-5-hydroxybenzamide has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or modulator of biological pathways.

Medicine: Explored for its therapeutic potential in treating diseases due to its bioactive properties.

Industry: Utilized in the development of advanced materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-5-hydroxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-(Cyclohexyloxy)-5-hydroxybenzamide with four structurally related compounds, focusing on substituent effects, synthetic routes, and inferred properties.

3-Chloro-5-(cyclopropylmethoxy)benzamide (CAS: 1369785-81-8)

• Structure : Chlorine replaces the hydroxyl group at the 5-position, and a cyclopropylmethoxy group substitutes the cyclohexyloxy moiety at the 3-position.
• The cyclopropylmethoxy substituent is smaller and more rigid than cyclohexyloxy, which may alter steric interactions in biological systems.
• Molecular Weight: 225.67 g/mol (vs. ~251.3 g/mol for 3-(Cyclohexyloxy)-5-hydroxybenzamide, estimated based on formula C₁₄H₁₉NO₃).

3-(Cyclopropylmethoxy)-5-(1-methylethyl)benzamide (CAS: 1369910-60-0)

• Structure : Features a cyclopropylmethoxy group at the 3-position and an isopropyl group at the 5-position.
• Key Differences: The isopropyl group introduces lipophilicity, which may enhance membrane permeability but reduce solubility in polar solvents .

Cyclomethycaine (Surfacaine®, CAS: 139828)

• Structure : A benzoate ester with a cyclohexyloxy group at the 4-position and a piperidinylpropyl ester chain.
• Key Differences: Ester functionality (vs. amide in the target compound) increases susceptibility to hydrolysis, affecting stability .

3,4,5-Trimethoxy-N-(1-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide (CAS: 1396635-04-3)

• Structure : Contains a triazole-oxadiazole heterocycle and trimethoxybenzamide core.
• Trimethoxy groups increase steric bulk and electron density, contrasting with the hydroxyl group’s polarity in the target compound.

Comparative Data Table

Compound Name	Substituents (Position)	Key Functional Groups	Molecular Weight (g/mol)	Inferred Properties
3-(Cyclohexyloxy)-5-hydroxybenzamide	Cyclohexyloxy (3), Hydroxyl (5)	Amide, Hydroxyl	~251.3	Moderate solubility, H-bond donor
3-Chloro-5-(cyclopropylmethoxy)benzamide	Cyclopropylmethoxy (3), Chloro (5)	Amide, Chloro	225.67	Lipophilic, reduced solubility
Cyclomethycaine	Cyclohexyloxy (4), Piperidinylpropyl ester	Ester, Cyclohexyloxy	347.47	Hydrolytically unstable, topical anesthetic
3,4,5-Trimethoxy-N-(heterocyclic)benzamide	Trimethoxy (3,4,5), Oxadiazole-thiophene	Amide, Heterocycle	443.52	High aromaticity, potential enzyme binding